Cas no 1440520-87-5 (4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

4-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include enhanced stability under ambient conditions compared to free boronic acids, making it suitable for prolonged storage and handling. The tetramethyl-1,3,2-dioxaborolane moiety improves solubility in organic solvents, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura couplings. The pyrazole scaffold offers versatility in constructing heterocyclic compounds, particularly in medicinal chemistry for targeting bioactive molecules. This compound is valued for its consistent reactivity and compatibility with a range of synthetic protocols.

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1440520-87-5 structure

Product Name:4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1440520-87-5

MF:C₁₀H₁₇BN₂O₂

MW:208.065182447433

MDL:MFCD27977041

CID:2083747

PubChem ID:72213458

Update Time:2025-06-07

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Methylpyrazole-5-boronic Acid Pinacol Ester
- 4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- Z1509543822
- SCHEMBL14992151
- CS-0091716
- 4-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- MFCD18250651
- 1440520-87-5
- 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- PS-20648
- SY028454
- DB-195811
- D75193
- EN300-393022
- AB73406
- 4-Methylpyrazole-5-boronic acid, pinacol ester
- 853-602-8
- QHC52087
- MDL： MFCD27977041
- Inchi： 1S/C10H17BN2O2/c1-7-6-12-13-8(7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3,(H,12,13)
- InChI Key： HQYVEZWZGLCNIU-UHFFFAOYSA-N
- SMILES： O1B(C2=C(C)C=NN2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 208.1383080g/mol
Monoisotopic Mass: 208.1383080g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.1Å²

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5219-500 MG	4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1440520-87-5	95%	500MG	¥ 2,560.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5219-1 G	4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1440520-87-5	95%	1g	¥ 3,201.00	2021-05-07
Chemenu	CM209687-1g	4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1440520-87-5	95+%	1g	$1175	2021-06-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M907534-25mg	4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1440520-87-5	95%	25mg	￥828.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M907534-100mg	4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1440520-87-5	95%	100mg	￥1,699.20	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M907534-250mg	4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1440520-87-5	95%	250mg	￥3,589.20	2022-01-12
abcr	AB496636-250 mg	4-Methylpyrazole-5-boronic acid pinacol ester; 95%	1440520-87-5		250MG	€535.00	2022-03-01
abcr	AB496636-1 g	4-Methylpyrazole-5-boronic acid pinacol ester; 95%	1440520-87-5		1g	€1,007.50	2022-03-01
Apollo Scientific	OR908586-100mg	4-Methylpyrazole-5-boronic acid, pinacol ester	1440520-87-5		100mg	£93.00	2025-02-21
Apollo Scientific	OR908586-250mg	4-Methylpyrazole-5-boronic acid, pinacol ester	1440520-87-5		250mg	£188.00	2025-02-21